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A comprehensive guide for researchers, scientists, and drug development professionals on the

performance of 1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3]) in

industrial processes compared to alternative solvents, supported by experimental data.

1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3]) is an ionic liquid (IL) that

has garnered significant attention as a potential "green" solvent for various industrial

applications, including biomass pretreatment, extractive desulfurization of fuels, and CO2

capture. Its appeal lies in its low vapor pressure, thermal stability, and tunable physicochemical

properties. However, the high cost of ionic liquids remains a primary barrier to their widespread

industrial adoption. This guide provides a detailed cost-benefit analysis of using [Bmim]

[MeSO3], comparing its performance with other ionic liquids and conventional solvents, and

presenting relevant experimental protocols and process workflows.

Performance Comparison
The efficacy of [Bmim][MeSO3] is highly dependent on the specific application. In biomass

pretreatment, its performance in lignin removal and subsequent sugar yields is a key metric.

For extractive desulfurization, the efficiency of sulfur compound removal from liquid fuels is

paramount. In CO2 capture, the absorption capacity and selectivity are critical performance

indicators. The following tables summarize the available quantitative data to facilitate a

comparative analysis.
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Cost Comparison
The economic viability of employing [Bmim][MeSO3] is a critical consideration. The following

table provides an overview of its market price in comparison to other common ionic liquids and

conventional solvents. It is important to note that the production cost of ionic liquids can be

significantly higher than their market price, especially for research-grade quantities.

Solvent CAS Number
Price (USD) per
100g

Supplier

1-Butyl-3-

methylimidazolium

methanesulfonate

342789-81-5 326.40 Sigma-Aldrich[1]

1-Butyl-3-

methylimidazolium

chloride

79917-90-1 200.00 (for 50g) Sigma-Aldrich

1-Butyl-3-

methylimidazolium

tetrafluoroborate

174501-65-6 - -

Acetonitrile 75-05-8 - -

Toluene 108-88-3 - -

Note: Prices are subject to change and may vary between suppliers and purity grades. The

price for [Bmim][Cl] is for 50g and has been included for relative comparison. A 2022 market

observation reported a price of $53.00 per 5g for 1-Butyl-3-methylimidazolium mesylate.[2]

Performance in Extractive Desulfurization
Extractive desulfurization (EDS) is a promising technology for producing ultra-low sulfur fuels.

Ionic liquids are considered effective solvents for this process due to their ability to selectively

extract sulfur-containing compounds.
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Ionic Liquid Model Fuel
Sulfur
Compound

S-Removal
Efficiency
(%)

Conditions Reference

[Bmim]

[MeSO4]
-

Thiophene

(T)
97.3

with

trifluoroacetic

acid / H2O2,

170 min at 50

°C, followed

by 10 min

ultrasound

[3]

[Bmim]

[MeSO4]
-

Benzothiophe

ne (BT)
99.4

with

trifluoroacetic

acid / H2O2,

170 min at 50

°C, followed

by 10 min

ultrasound

[3]

[Bmim]

[MeSO4]
-

Dibenzothiop

hene (DBT)
98.9

with

trifluoroacetic

acid / H2O2,

170 min at 50

°C, followed

by 10 min

ultrasound

[3]

[Bmim]Cl n-dodecane
Dibenzothiop

hene (DBT)
81

Mass ratio

1:1, 30 min at

30°C

[4]

[Bmim][BF4] n-dodecane
Dibenzothiop

hene (DBT)
73.02

Mass ratio

1:1, 30 min at

30°C

[5]

[Bmim]

[HSO4]
Diesel Various 85.5 - [6]
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The catalytic efficiency of butylmethylimidazolium ([bmim]) based ionic liquids in the synthesis

of bis(indolyl)methanes was found to follow the order: [bmim][MeSO4] > [bmim][HSO4] ≈

[bmim][MeSO3].[7]

Performance in Biomass Pretreatment
Ionic liquids can effectively dissolve lignocellulosic biomass, enabling the separation of lignin

and improving the accessibility of cellulose for enzymatic hydrolysis.

Ionic Liquid
Biomass
Source

Lignin
Removal
(%)

Glucan
Yield (%)

Conditions Reference

[Bmim]

[MeSO4]

Maple wood

flour
19 - - [8]

[Bmim]Ac
Maple wood

flour
>32 65 - [8]

[C2mim]

[OAc]
Switchgrass - >90

24h

incubation
[9]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. The

following are generalized protocols for key industrial applications of [Bmim][MeSO3] and

related ionic liquids.

Extractive Desulfurization of Liquid Fuel
Objective: To remove sulfur-containing compounds from a model liquid fuel using [Bmim]

[MeSO3].

Materials:

Model liquid fuel (e.g., dibenzothiophene in n-dodecane, 500 ppmw sulfur)

1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3])
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Extraction vessel (e.g., two-necked flask)

Magnetic stirrer and hotplate

Centrifuge

Sulfur analyzer (e.g., gas chromatography with a sulfur-selective detector)

Procedure:

Mix the model liquid fuel and [Bmim][MeSO3] in a specified mass ratio (e.g., 1:1) in the

extraction vessel.

Stir the mixture at a constant temperature (e.g., 30°C) for a defined period (e.g., 30 minutes).

After extraction, centrifuge the mixture to separate the fuel phase (upper layer) from the ionic

liquid phase (lower layer).

Carefully collect the fuel phase for sulfur content analysis.

Analyze the sulfur concentration in the treated fuel using a suitable analytical method.

The ionic liquid phase can be regenerated for reuse by various methods, such as solvent

extraction with a volatile organic solvent followed by vacuum drying.[10]

Biomass Pretreatment for Lignin Extraction and
Enzymatic Saccharification
Objective: To fractionate lignocellulosic biomass to enhance enzymatic digestibility.

Materials:

Lignocellulosic biomass (e.g., wood chips, corn stover), dried and milled

1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3])

Anti-solvent (e.g., deionized water)
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Filtration or centrifugation equipment

Cellulase and β-glucosidase enzymes

Sodium citrate buffer (50 mM, pH 4.8)

Incubator shaker

Glucose quantification assay (e.g., HPLC)

Procedure:

Pretreatment:

Mix the dried, milled biomass with [Bmim][MeSO3] in a reaction vessel.

Heat the mixture to a specific temperature (e.g., 120-160°C) for a set duration (e.g., 1-3

hours) with stirring.

Regeneration of Cellulose-Rich Material:

Cool the mixture to room temperature.

Add an excess of an anti-solvent (e.g., water) to precipitate the cellulose-rich material.

Separate the solid precipitate from the liquid phase (containing dissolved lignin and the

ionic liquid) by filtration or centrifugation.

Wash the solid residue with the anti-solvent to remove any remaining ionic liquid.

Enzymatic Hydrolysis:

Prepare a slurry of the pretreated biomass in the sodium citrate buffer.

Add the cellulase and β-glucosidase enzymes to the slurry.

Incubate the mixture at an optimal temperature (e.g., 50°C) with shaking for a specified

time (e.g., 24-72 hours).
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Periodically take samples and analyze the glucose concentration to determine the

enzymatic digestibility.

CO2 Capture
Objective: To measure the CO2 absorption capacity of [Bmim][MeSO3].

Materials:

1-Butyl-3-methylimidazolium methanesulfonate ([Bmim][MeSO3])

High-pressure absorption cell

CO2 gas cylinder

Pressure and temperature controllers

Analytical balance

Procedure:

Place a known mass of [Bmim][MeSO3] into the absorption cell.

Evacuate the cell to remove any residual air.

Pressurize the cell with CO2 to a desired pressure and maintain a constant temperature.

Allow the system to reach equilibrium, monitoring the pressure until it stabilizes.

The amount of CO2 absorbed is determined by the pressure drop or by gravimetric methods.

The absorption capacity can be calculated as moles of CO2 per mole or kilogram of the ionic

liquid. One study found the maximum CO2 solubility in [C4mim][CH3SO3] at room

temperature and 45 bar to be approximately 2.7 mmol/g.[11]

Process Workflows and Logical Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate typical workflows

for industrial processes utilizing ionic liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. 1-Butyl-3-methylimidazolium mesylate | C8H15N2.CH3O3S - BuyersGuideChem
[buyersguidechem.com]

3. pubs.aip.org [pubs.aip.org]

4. Synthesis, Characterization and Application of 1-Butyl-3 Methylimidazolium Chloride as
Green Material for Extractive Desulfurization of Liquid Fuel - PMC [pmc.ncbi.nlm.nih.gov]

5. Synthesis, characterization and application of 1-butyl-3-methylimidazolium
tetrafluoroborate for extractive desulfurization of liquid fuel - Arabian Journal of Chemistry
[arabjchem.org]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

9. Efficient biomass pretreatment using ionic liquids derived from lignin and hemicellulose -
PMC [pmc.ncbi.nlm.nih.gov]

10. mdpi.com [mdpi.com]

11. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [The Industrial Application of 1-Butyl-3-
methylimidazolium Methanesulfonate: A Cost-Benefit Analysis]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1280661#cost-benefit-analysis-of-
using-1-butyl-3-methylimidazolium-methanesulfonate-in-industrial-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1280661?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/30881
https://buyersguidechem.com/chemicalproperty_156311902016.html
https://buyersguidechem.com/chemicalproperty_156311902016.html
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0091945/16202952/030026_1_online.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836428/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3836428/
https://arabjchem.org/synthesis-characterization-and-application-of-1-butyl-3-methylimidazolium-tetrafluoroborate-for-extractive-desulfurization-of-liquid-fuel/
https://arabjchem.org/synthesis-characterization-and-application-of-1-butyl-3-methylimidazolium-tetrafluoroborate-for-extractive-desulfurization-of-liquid-fuel/
https://arabjchem.org/synthesis-characterization-and-application-of-1-butyl-3-methylimidazolium-tetrafluoroborate-for-extractive-desulfurization-of-liquid-fuel/
https://www.researchgate.net/publication/350214610_Oxidative_and_extractive_desulfurization_of_petroleum_middle_distillates_using_imidazole_ionic_liquids
https://www.researchgate.net/publication/238132231_Catalytic_application_of_room_temperature_ionic_liquids_bmimMeSO4_as_a_recyclable_catalyst_for_synthesis_of_bisindolylmethanes_Ion-fishing_by_MALDI-TOF-TOF_MS_and_MSMS_studies_to_probe_the_proposed_me
https://www.mdpi.com/1420-3049/22/3/490
https://pmc.ncbi.nlm.nih.gov/articles/PMC4156760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4156760/
https://www.mdpi.com/2673-3994/3/1/4
https://www.chemimpex.com/products/39758
https://www.benchchem.com/product/b1280661#cost-benefit-analysis-of-using-1-butyl-3-methylimidazolium-methanesulfonate-in-industrial-processes
https://www.benchchem.com/product/b1280661#cost-benefit-analysis-of-using-1-butyl-3-methylimidazolium-methanesulfonate-in-industrial-processes
https://www.benchchem.com/product/b1280661#cost-benefit-analysis-of-using-1-butyl-3-methylimidazolium-methanesulfonate-in-industrial-processes
https://www.benchchem.com/product/b1280661#cost-benefit-analysis-of-using-1-butyl-3-methylimidazolium-methanesulfonate-in-industrial-processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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